Cas no 1805386-86-0 (3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine)

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine is a highly functionalized pyridine derivative with significant utility in synthetic organic chemistry. Its structural features, including multiple halogen substituents and a difluoromethyl group, make it a versatile intermediate for constructing complex heterocyclic frameworks. The presence of reactive chloro, iodomethyl, and difluoromethyl groups enables selective modifications, facilitating applications in pharmaceuticals, agrochemicals, and materials science. The compound's stability under standard conditions ensures reliable handling and storage. Its well-defined reactivity profile allows for precise functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and further derivatization. This compound is particularly useful in the development of fluorinated bioactive molecules due to its unique substitution pattern.

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine structure

1805386-86-0 structure

Product Name:3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine

CAS No:1805386-86-0

MF:C₇H₄Cl₂F₂IN

MW:337.920639038086

CID:4870404

Update Time:2025-08-03

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine
- Inchi： 1S/C7H4Cl2F2IN/c8-2-5-6(9)3(12)1-4(13-5)7(10)11/h1,7H,2H2
- InChI Key： SVOGGDITDGRYQI-UHFFFAOYSA-N
- SMILES： IC1C=C(C(F)F)N=C(CCl)C=1Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 173
XLogP3: 3.2
Topological Polar Surface Area: 12.9

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029049081-1g	3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine	1805386-86-0	97%	1g	$1,504.90	2022-04-01

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine Related Literature

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Additional information on 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine

Comprehensive Overview of 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine (CAS No. 1805386-86-0)

3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine (CAS No. 1805386-86-0) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl substituents, has garnered attention for its role in the synthesis of bioactive molecules. Its molecular structure, featuring an iodine atom at the 4-position, makes it a valuable intermediate in cross-coupling reactions, particularly in the development of novel heterocyclic compounds.

In recent years, the demand for halogenated pyridines like 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential in targeted therapies, especially in oncology and infectious diseases. The compound's difluoromethyl group is particularly noteworthy, as it mimics the metabolic stability of fluorine-containing drugs, a trending topic in medicinal chemistry. This aligns with the growing interest in fluorinated compounds, which dominate discussions in pharmaceutical forums and academic publications.

From an agrochemical perspective, 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine serves as a key building block for crop protection agents. Its structural motifs are integral to designing pesticides with enhanced efficacy and environmental compatibility. As sustainability becomes a priority in agriculture, this compound's role in developing low-residue formulations has been highlighted in industry reports. Searches for eco-friendly agrochemical intermediates often lead to discussions about such halogenated pyridines, reflecting their relevance in modern farming practices.

The synthetic routes to CAS No. 1805386-86-0 involve multi-step processes, including halogenation and functional group interconversion. Recent advancements in flow chemistry have optimized its production, addressing scalability challenges—a frequent query among industrial chemists. Analytical techniques like HPLC and NMR are critical for quality control, ensuring the compound's purity for high-value applications. These methodological details are often searched by professionals seeking synthetic protocols or analytical validation data.

Regulatory compliance is another hotspot surrounding 3-Chloro-2-(chloromethyl)-6-(difluoromethyl)-4-iodopyridine. While not classified as hazardous under major frameworks, its handling requires adherence to Good Laboratory Practices (GLP). Discussions on platforms like ResearchGate frequently emphasize the importance of safe storage and waste disposal protocols for such intermediates, resonating with broader lab safety trends.

In conclusion, CAS No. 1805386-86-0 exemplifies the intersection of innovation and practicality in specialty chemistry. Its dual utility in pharmaceutical and agrochemical sectors, combined with its alignment with green chemistry principles, positions it as a compound of enduring scientific and industrial interest. As research continues to unlock its potential, this pyridine derivative remains a focal point for organic synthesis enthusiasts and material science experts alike.